Cas no 1601939-22-3 (3-2-bromo-1-(2-chlorophenyl)ethoxyoxetane)

• Product Name: 3-2-bromo-1-(2-chlorophenyl)ethoxyoxetane
• CAS No: 1601939-22-3
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 6032224
• PubChem ID: 102607657
• Update Time: 2025-07-14

3-2-bromo-1-(2-chlorophenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-1-(2-chlorophenyl)ethoxyoxetane
• 3-[2-bromo-1-(2-chlorophenyl)ethoxy]oxetane
• EN300-1133434
• 1601939-22-3

• Inchi： 1S/C11H12BrClO2/c12-5-11(15-8-6-14-7-8)9-3-1-2-4-10(9)13/h1-4,8,11H,5-7H2
• InChI Key： YIEOLCZSKLNSBI-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Cl)OC1COC1

Computed Properties

• Exact Mass: 289.97092g/mol
• Monoisotopic Mass: 289.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-2-bromo-1-(2-chlorophenyl)ethoxyoxetane

3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane (CAS No. 1601939-22-3): A Comprehensive Overview

3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane (CAS No. 1601939-22-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane consists of an oxetane ring, a bromo substituent, and a chlorophenyl group. The oxetane ring, a four-membered cyclic ether, is known for its high reactivity and ability to participate in various chemical transformations. The presence of the bromo and chlorophenyl substituents further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the significance of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane in the synthesis of bioactive molecules. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the bromo and chlorophenyl groups facilitated selective functionalization, leading to compounds with enhanced antiviral activity against a range of viral pathogens.

In another notable study published in Organic Letters, scientists explored the application of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane in the development of anticancer drugs. The compound was used to synthesize a series of oxetane-based derivatives that exhibited potent cytotoxic activity against various cancer cell lines. The unique structural features of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane allowed for precise control over the synthetic pathway, resulting in compounds with improved pharmacological properties.

The synthetic versatility of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane extends beyond medicinal chemistry. In polymer science, this compound has been utilized as a monomer for the preparation of functional polymers with tailored properties. A 2020 study in Macromolecules reported the synthesis of oxetane-based copolymers using 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The physical and chemical properties of 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane have also been extensively studied. The compound is typically obtained as a colorless liquid with a boiling point around 150°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, it is important to note that while 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks.

The future prospects for 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent advancements in green chemistry have led to the development of more sustainable synthetic methods for producing 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane. These methods aim to reduce environmental impact while maintaining high yields and purity levels.

In conclusion, 3-2-Bromo-1-(2-Chlorophenyl)ethoxyoxetane (CAS No. 1601939-22-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and chemists working on the development of new materials and therapeutic agents. As research continues to advance, it is likely that new applications and insights will further enhance the value and utility of this remarkable compound.